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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the oral gavage administration of
SNAP 94847, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1)
antagonist.[1][2] The protocols outlined below are intended for preclinical research in rodent
models and are based on established methodologies.

SNAP 94847 is orally active and has been utilized in various in vivo studies to investigate its
effects on food-reinforced behavior, anxiety, and depression.[1][3][4][5] Proper preparation and
administration are crucial for obtaining reliable and reproducible results.

I. Compound Specifications and Solubility

SNAP 94847 is a potent MCHR1 antagonist with a high affinity for both mouse and rat
receptors.[1] The hydrochloride salt form is often used in research due to its enhanced water
solubility and stability.[1]
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Parameter Value Reference
Molecular Weight (HCI salt) 515.03 g/mol

Binding Affinity (Ki) 2.2nM [1]

Binding Affinity (Kd) 530 pM [11[2]
Solubility Soluble in DMSO and ethanol

Il. Pharmacokinetic Profile (Rats)

Understanding the pharmacokinetic properties of SNAP 94847 is essential for designing

experiments with appropriate dosing schedules and endpoints.

Parameter Value Reference
Bioavailability (Oral) 59% [1]
Time to Significant Brain )

) 60 minutes [3]
Penetration
Brain to Plasma Ratio (at 4h

_ 2.3 [3]
post-dosing)
Elimination Half-life 5.2 hours [11[3]
Plasma Clearance 4.2 L/hr/kg [1]
Blood Clearance 3.3 L/hr/kg [1]

lll. Recommended Vehicle for Oral Gavage

The most commonly cited vehicle for the oral gavage of SNAP 94847 is a 20% solution of 2-
hydroxypropyl-B-cyclodextrin (HPBCD) in sterile water.[3][6][7] This vehicle is effective for

solubilizing the compound for in vivo administration.

IV. Experimental Protocols

A. Preparation of Dosing Solution
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This protocol describes the preparation of a 1 mg/mL dosing solution of SNAP 94847 in 20%
HPBCD. The concentration can be adjusted based on the desired dose and the body weight of
the animals.

Materials:

* SNAP 94847 hydrochloride

e 2-hydroxypropyl-B-cyclodextrin (HPBCD)
 Sterile water for injection

 Sterile conical tubes (15 mL or 50 mL)
e \Vortex mixer

e Sonicator (optional)

e Analytical balance

e Spatula

Procedure:

e Prepare the Vehicle:

o Weigh the required amount of HPBCD to make a 20% (w/v) solution in sterile water. For
example, to prepare 10 mL of vehicle, weigh 2 g of HPBCD.

o Add the HPBCD to a sterile conical tube.
o Add the appropriate volume of sterile water (e.g., 10 mL).

o Vortex thoroughly until the HPBCD is completely dissolved. Gentle warming may aid in
dissolution.

e Prepare the Dosing Solution:
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o Weigh the required amount of SNAP 94847 hydrochloride. For a 1 mg/mL solution in 10
mL of vehicle, weigh 10 mg of the compound.

o Add the weighed SNAP 94847 to the prepared 20% HPBCD vehicle.
o Vortex vigorously for 5-10 minutes.

o If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15
minutes, or until the solution is clear.

o Visually inspect the solution to ensure there are no visible particles before administration.

o Prepare the dosing solution fresh daily before each experiment.[3]

B. Oral Gavage Administration Procedure

This protocol provides a general guideline for administering SNAP 94847 via oral gavage to
rodents. All procedures should be performed in accordance with institutional animal care and
use committee (IACUC) guidelines.

Materials:

Prepared SNAP 94847 dosing solution

Appropriately sized gavage needles (e.g., 20-22 gauge for mice, 16-18 gauge for rats)

Syringes (1 mL or 3 mL)

Animal scale

Procedure:

e Animal Handling and Dosing:

o Weigh the animal to determine the correct volume of the dosing solution to administer.

o Gently but firmly restrain the animal.
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o Measure the length of the gavage needle from the tip of the animal's nose to the last rib to
ensure proper placement in the stomach.

o Draw the calculated volume of the SNAP 94847 solution into the syringe fitted with the
gavage needle.

o Carefully insert the gavage needle into the esophagus and advance it into the stomach.
o Slowly administer the solution.
o Gently remove the gavage needle.

Monitor the animal for any signs of distress after the procedure.

[¢]

Dosage Recommendations:

The appropriate dose of SNAP 94847 will depend on the specific research question and animal
model. The following doses have been used in published studies:

Species Dose Range (Oral) Study Context Reference

Food-reinforced
Rat 3 - 30 mg/kg )
operant responding

MCH-evoked water
drinking (corresponds
to 30-60% MCH1

receptor occupancy)

Rat 1-10 mg/kg

Locomotor activity,
Rat & Mouse 20 mg/kg anxiety and [1114]
depression models

V. Visualizations
Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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